Cas no 1504155-77-4 (3-methyl-3-azaspiro5.5undecan-9-amine)

• Product Name: 3-methyl-3-azaspiro5.5undecan-9-amine
• CAS No: 1504155-77-4
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD22393851
• CID: 5161026
• PubChem ID: 59505582
• Update Time: 2025-11-01

3-methyl-3-azaspiro5.5undecan-9-amine Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecan-9-amine, 3-methyl-
• 3-methyl-3-azaspiro[5.5]undecan-9-amine
• 3-methyl-3-azaspiro5.5undecan-9-amine

• MDL： MFCD22393851
• Inchi： 1S/C11H22N2/c1-13-8-6-11(7-9-13)4-2-10(12)3-5-11/h10H,2-9,12H2,1H3
• InChI Key： OREXEKAZLPOXOY-UHFFFAOYSA-N
• SMILES： C1C2(CCC(N)CC2)CCN(C)C1

3-methyl-3-azaspiro5.5undecan-9-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methyl-3-azaspiro5.5undecan-9-amine

Introduction to 3-methyl-3-azaspiro[5.5]undecan-9-amine (CAS No. 1504155-77-4)

3-methyl-3-azaspiro[5.5]undecan-9-amine, identified by its Chemical Abstracts Service (CAS) number 1504155-77-4, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative exhibits a unique structural framework, characterized by a nitrogen-containing spirocyclic core connected to a undecane backbone, which makes it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 3-methyl-3-azaspiro[5.5]undecan-9-amine consists of a spiro carbon linking two heterocyclic rings, specifically an azacycloalkane ring and a cyclopentane ring. This distinctive architecture imparts unique physicochemical properties, including moderate solubility in organic solvents and potential bioavailability in biological systems. The presence of the amino group at the 9-position further enhances its reactivity, making it a versatile intermediate for synthesizing more complex pharmacophores.

In recent years, the interest in spirocyclic compounds has surged due to their remarkable biological activities and potential therapeutic applications. Spirocyclic structures are known for their stability, flexibility, and ability to interact with biological targets in multiple ways. Among these, 3-methyl-3-azaspiro[5.5]undecan-9-amine has been studied for its potential role in modulating various biological pathways, including enzyme inhibition and receptor binding.

One of the most compelling aspects of 3-methyl-3-azaspiro[5.5]undecan-9-amine is its structural similarity to natural products that have demonstrated significant pharmacological effects. For instance, related spirocyclic compounds have been investigated for their anti-inflammatory, antiviral, and anticancer properties. The nitrogen-containing spiro ring in 3-methyl-3-azaspiro[5.5]undecan-9-amine is particularly noteworthy, as it can serve as a scaffold for designing molecules that mimic the binding modes of key biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the design of novel derivatives of 3-methyl-3-azaspiro[5.5]undecan-9-amine with enhanced pharmacological profiles. These computational approaches allow researchers to predict the binding affinity and selectivity of the compound towards specific enzymes or receptors, thereby accelerating the drug discovery process. Additionally, the use of high-throughput screening techniques has enabled the identification of new derivatives with improved efficacy and reduced toxicity.

The synthesis of 3-methyl-3-azaspiro[5.5]undecan-9-amine presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. However, recent methodologies involving transition metal catalysis and asymmetric synthesis have made it possible to construct such complex molecules with greater efficiency and selectivity. These advances have opened new avenues for exploring the synthetic potential of 3-methyl-3-azaspiro[5.5]undecan-9-amine and its derivatives.

In terms of biological activity, preliminary studies on 3-methyl-3-azaspiro[5.5]undecan-9-amine have revealed promising results in vitro. The compound has shown potential as an inhibitor of certain kinases and proteases, which are key targets in cancer therapy. Furthermore, its ability to cross cell membranes suggests that it may be suitable for developing prodrugs or drug delivery systems targeting specific tissues or organs.

The pharmacokinetic properties of 3-methyl-3-azaspiro[5.5]undecan-9-am ine are also under investigation to optimize its therapeutic potential. Researchers are exploring ways to enhance its bioavailability and metabolic stability while minimizing side effects. Techniques such as prodrug design and formulation optimization are being employed to achieve these goals.

The future prospects for 3-methyl - 3 - azaspiro [ 5 . 5 ] und ecan - 9 - am ine (CAS No. 1504155 - 77 - 4) appear highly promising, with ongoing research expected to yield novel therapeutic agents targeting various diseases. As our understanding of its structure - activity relationships improves, so too will our ability to harness its full potential in medicine.